Cas no 1804456-13-0 (2,4-Bis(trifluoromethyl)-5-ethoxypyridine)

• Product Name: 2,4-Bis(trifluoromethyl)-5-ethoxypyridine
• CAS No: 1804456-13-0
• MF: C₉H₇F₆NO
• MW: 259.148403406143
• CID: 4908438
• Update Time: 2025-05-20

2,4-Bis(trifluoromethyl)-5-ethoxypyridine Chemical and Physical Properties

Names and Identifiers

• 2,4-Bis(trifluoromethyl)-5-ethoxypyridine

• Inchi： 1S/C9H7F6NO/c1-2-17-6-4-16-7(9(13,14)15)3-5(6)8(10,11)12/h3-4H,2H2,1H3
• InChI Key： NEEDTDWTQIJWMT-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C(F)(F)F)=NC=C1OCC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 251
• XLogP3: 3
• Topological Polar Surface Area: 22.1

Additional information on 2,4-Bis(trifluoromethyl)-5-ethoxypyridine

Introduction to 2,4-Bis(trifluoromethyl)-5-ethoxypyridine (CAS No. 1804456-13-0)

2,4-Bis(trifluoromethyl)-5-ethoxypyridine, identified by its CAS number 1804456-13-0, is a significant compound in the realm of chemical and pharmaceutical research. This heterocyclic compound features a pyridine core substituted with two trifluoromethyl groups and an ethoxy group, making it a versatile intermediate in the synthesis of various bioactive molecules.

The structural motif of 2,4-Bis(trifluoromethyl)-5-ethoxypyridine imparts unique electronic and steric properties that make it valuable in medicinal chemistry. The presence of multiple fluorine atoms enhances the lipophilicity and metabolic stability of derivatives, which is a critical factor in drug design. Recent studies have highlighted its role as a precursor in the development of novel therapeutic agents targeting inflammatory and infectious diseases.

In the context of contemporary pharmaceutical research, 2,4-Bis(trifluoromethyl)-5-ethoxypyridine has been explored for its potential in modulating enzyme activity and receptor binding. For instance, derivatives of this compound have shown promise in inhibiting Janus kinases (JAKs), which are implicated in autoimmune disorders. The trifluoromethyl group, in particular, has been shown to improve binding affinity and selectivity, a phenomenon often referred to as "fluorine effect."

The ethoxy group in the molecule contributes to its solubility and bioavailability, making it an attractive scaffold for drug development. Researchers have utilized computational methods to predict the binding interactions of 2,4-Bis(trifluoromethyl)-5-ethoxypyridine with biological targets, leading to the identification of novel pharmacophores. These efforts have been complemented by experimental validations, where structural modifications have been made to optimize potency and reduce off-target effects.

One notable application of 2,4-Bis(trifluoromethyl)-5-ethoxypyridine is in the synthesis of antiviral compounds. The pyridine ring serves as a core structure that can be functionalized to interact with viral proteases and polymerases. Recent publications have demonstrated the efficacy of certain derivatives in inhibiting replication cycles of RNA viruses, providing a potential strategy for developing antiviral therapies.

The compound's versatility also extends to agrochemical applications. Pyridine derivatives are widely used in pesticides and herbicides due to their ability to disrupt metabolic pathways in pests. 2,4-Bis(trifluoromethyl)-5-ethoxypyridine, with its electron-withdrawing trifluoromethyl groups, can enhance the activity of such agrochemicals by improving their binding affinity to target enzymes.

In conclusion, 2,4-Bis(trifluoromethyl)-5-ethoxypyridine (CAS No. 1804456-13-0) is a multifaceted compound with broad applications in pharmaceuticals and agrochemicals. Its unique structural features make it a valuable building block for designing molecules with enhanced biological activity. As research continues to uncover new therapeutic targets and synthetic strategies, the importance of this compound is likely to grow further.